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  4. Dimethyl 2-[2,2-dimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Dimethyl 2-[2,2-dimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate Dimethyl 2-[2,2-dimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Brand Name: Vulcanchem
CAS No.: 300717-06-0
VCID: VC0412809
InChI: InChI=1S/C26H23NO5S3/c1-14-10-12-15(13-11-14)22(28)27-17-9-7-6-8-16(17)18(21(33)26(27,2)3)25-34-19(23(29)31-4)20(35-25)24(30)32-5/h6-13H,1-5H3
SMILES: CC1=CC=C(C=C1)C(=O)N2C3=CC=CC=C3C(=C4SC(=C(S4)C(=O)OC)C(=O)OC)C(=S)C2(C)C
Molecular Formula: C26H23NO5S3
Molecular Weight: 525.7g/mol

Dimethyl 2-[2,2-dimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate

CAS No.: 300717-06-0

Main Products

VCID: VC0412809

Molecular Formula: C26H23NO5S3

Molecular Weight: 525.7g/mol

Dimethyl 2-[2,2-dimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate - 300717-06-0

CAS No. 300717-06-0
Product Name Dimethyl 2-[2,2-dimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Molecular Formula C26H23NO5S3
Molecular Weight 525.7g/mol
IUPAC Name dimethyl 2-[2,2-dimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Standard InChI InChI=1S/C26H23NO5S3/c1-14-10-12-15(13-11-14)22(28)27-17-9-7-6-8-16(17)18(21(33)26(27,2)3)25-34-19(23(29)31-4)20(35-25)24(30)32-5/h6-13H,1-5H3
Standard InChIKey KJFYZVOFLZRKTA-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)C(=O)N2C3=CC=CC=C3C(=C4SC(=C(S4)C(=O)OC)C(=O)OC)C(=S)C2(C)C
Canonical SMILES CC1=CC=C(C=C1)C(=O)N2C3=CC=CC=C3C(=C4SC(=C(S4)C(=O)OC)C(=O)OC)C(=S)C2(C)C
PubChem Compound 2840885
Last Modified Nov 11 2021
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